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Compound of Interest

Compound Name: Boric acid, sodium salt

Cat. No.: B074020 Get Quote

Technical Support Center: Sodium Tetraborate
Decahydrate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on handling the efflorescence of sodium tetraborate decahydrate

(borax).

Troubleshooting Guide
This guide addresses specific issues that may arise during the storage and use of sodium

tetraborate decahydrate.
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Issue Possible Cause Recommended Action

White, powdery substance

forming on the surface of the

crystalline solid.

Efflorescence: The material

has been exposed to low

relative humidity or

temperatures above 29°C

(85°F), causing it to lose its

water of crystallization.

1. Assess the extent: If the

efflorescence is minor, the

product is likely still usable for

most applications as it is

chemically unchanged.[1] 2.

Re-evaluate storage

conditions: Ensure the product

is stored in a tightly sealed

container in a cool, dry, and

well-ventilated area.[2][3][4][5]

[6][7] 3. Monitor for further

changes: If efflorescence

continues, the storage

environment is not suitable.

The crystalline solid has

become a hard, solid mass

(caking).

Prolonged storage or exposure

to pressure: This can be

exacerbated by fluctuations in

temperature and humidity,

which can lead to partial

dehydration and subsequent

recrystallization.

1. Mechanical loosening: For

bagged products, gentle rolling

on a clean, dry surface may

help to break up the lumps.[1]

2. Use as is: Caked material is

chemically unchanged and can

often be broken up and used

for most industrial applications.

[1] 3. Improve storage: To

prevent future caking, store on

pallets off the floor and avoid

stacking pallets for extended

periods.[1]

The container appears to have

degraded or become brittle.

Chemical incompatibility or

physical stress: While sodium

tetraborate decahydrate is

stable, improper storage

containers or extreme

environmental changes can

cause issues.

1. Transfer the product: Move

the material to a new, suitable

container made of

polyethylene or polypropylene.

[4] 2. Inspect for

contamination: Check for any

signs of contamination from

the degraded container. 3.
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Review storage practices:

Ensure containers are

protected from physical

damage and are compatible

with the chemical.[4]

Frequently Asked Questions (FAQs)
Q1: What is efflorescence and why does it happen to sodium tetraborate decahydrate?

A1: Efflorescence is the process where a hydrated crystalline solid, like sodium tetraborate

decahydrate, loses its water of crystallization to the atmosphere, resulting in a powdery or

chalky appearance on the surface.[8] This occurs when the material is exposed to a dry

environment (low relative humidity) or elevated temperatures, as the water molecules are no

longer held within the crystal structure.[1]

Q2: What are the ideal storage conditions to prevent efflorescence?

A2: To prevent efflorescence, sodium tetraborate decahydrate should be stored in a cool, dry,

and well-ventilated area in a tightly sealed, original container.[2][3][4][5][6][7] Specific

recommendations are summarized in the table below.

Q3: Is the effloresced (powdery) sodium tetraborate decahydrate still usable?

A3: In most cases, yes. The white powder is simply a less hydrated form of sodium tetraborate.

While the water content has changed, the chemical itself has not decomposed.[1] However, for

applications where the precise hydration state is critical (e.g., preparing standard solutions by

weight), the use of effloresced material may lead to errors.

Q4: How should I handle spills of effloresced sodium tetraborate decahydrate?

A4: Spills should be cleaned up promptly to minimize dust generation. Use a dry cleanup

method such as sweeping or vacuuming with a HEPA filter.[9] Avoid using water to clean up dry

spills, as this can create a solution that can spread the material.[4] Always wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a respirator if dust

is present.[2][10]
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Q5: What are the safety precautions when handling sodium tetraborate decahydrate?

A5: Handle sodium tetraborate decahydrate in a well-ventilated area.[2][3] Wear protective

gloves, clothing, and eye protection to prevent irritation.[2][10] If there is a risk of dust

formation, use a NIOSH-approved respirator.[3] In case of contact, flush skin and eyes with

plenty of water.[2]

Data Presentation
Table 1: Recommended Storage Conditions for Sodium Tetraborate Decahydrate

Parameter Recommended Value Rationale

Temperature < 29°C (85°F)
To prevent the loss of water of

crystallization.[1]

Relative Humidity < 50%

To minimize moisture

exchange with the atmosphere

and prevent both dehydration

and clumping.[9]

Container

Original, tightly sealed,

moisture-resistant (e.g.,

polyethylene)

To protect from atmospheric

moisture and prevent

contamination.[4][9]

Storage Location
Cool, dry, well-ventilated, off

the floor

To maintain stable temperature

and humidity and prevent

moisture absorption from the

ground.[1][2][4]

Experimental Protocols
Protocol: Gravimetric Determination of Water Loss in Sodium Tetraborate Decahydrate

Objective: To quantify the loss of water of hydration (efflorescence) from sodium tetraborate

decahydrate when exposed to a controlled, low-humidity environment.

Materials:
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Sodium tetraborate decahydrate

Analytical balance (readable to ±0.001 g)

Porcelain crucible and lid

Desiccator with a desiccant (e.g., anhydrous calcium chloride)

Oven

Tongs

Spatula

Methodology:

Crucible Preparation:

Clean and dry a porcelain crucible and its lid.

Heat the crucible and lid in an oven at 110°C for 15 minutes to ensure they are completely

dry.

Using tongs, transfer the hot crucible and lid to a desiccator to cool to room temperature.

Initial Weighing:

Once cooled, weigh the empty crucible and lid on an analytical balance. Record this mass.

Sample Preparation:

Add approximately 2-3 g of sodium tetraborate decahydrate crystals to the crucible.

Weigh the crucible, lid, and sample together. Record this mass.

Dehydration (Simulated Efflorescence):

Place the open crucible containing the sample (with the lid set slightly ajar) in an oven set

to a temperature below the melting point but sufficient to drive off water (e.g., 70-80°C).
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Note that at 75°C, the substance begins to lose crystal water.[10]

Heat for a predetermined period (e.g., 60 minutes).

Cooling and Weighing:

Using tongs, remove the crucible from the oven and place it in the desiccator to cool to

room temperature.

Once cooled, weigh the crucible, lid, and its contents. Record this mass.

Heating to Constant Mass:

Repeat the heating, cooling, and weighing steps until two consecutive mass readings are

within a constant range (e.g., ±0.005 g). This ensures that all the loosely bound water of

crystallization has been removed.

Calculations:

Mass of initial hydrate: (Mass of crucible + lid + sample) - (Mass of empty crucible + lid)

Mass of water lost: (Mass of crucible + lid + sample before heating) - (Mass of crucible +

lid + sample after heating to constant mass)

Percentage of water lost: (Mass of water lost / Mass of initial hydrate) x 100

Mandatory Visualization
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Sodium Tetraborate Decahydrate
(Na₂B₄O₇·10H₂O)

in Storage

Improper Storage Conditions

Exposure to

Proper Storage Conditions

Stored under

High Temperature (>29°C)
or

Low Relative Humidity (<50%)

Leads to

Cool, Dry Environment
(T < 29°C, RH < 50%)

Maintains

Loss of Water of
Crystallization

Product Remains Stable
(No Efflorescence)

Efflorescence:
Formation of Powdery

Anhydrous/Lower Hydrate Salt

Click to download full resolution via product page

Caption: Logical workflow of sodium tetraborate decahydrate efflorescence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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